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Compound of Interest

Compound Name: 1-Bromo-4-nitrobenzene-d4

Cat. No.: B561865 Get Quote

This technical guide provides a comprehensive overview of the solubility of 1-Bromo-4-
nitrobenzene-d4 in various organic solvents. The information is intended for researchers,

scientists, and professionals in drug development who utilize deuterated compounds in their

studies. This document compiles available qualitative solubility data, outlines a general

experimental protocol for quantitative solubility determination, and presents logical workflows

for solubility assessment.

Introduction
1-Bromo-4-nitrobenzene-d4 is a deuterated analog of 1-bromo-4-nitrobenzene, a compound

often used as an intermediate in organic synthesis. The incorporation of deuterium isotopes

can be valuable in metabolic studies and for enhancing the pharmacokinetic properties of drug

candidates. Understanding the solubility of this compound in different organic solvents is crucial

for its handling, purification, and use in various experimental settings. While specific

quantitative solubility data for the deuterated compound is not readily available in published

literature, its solubility profile is expected to be very similar to its non-deuterated counterpart.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Bromo-4-nitrobenzene-d4 and its

non-deuterated analog is presented in Table 1.
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Property
1-Bromo-4-nitrobenzene-
d4

1-Bromo-4-nitrobenzene

CAS Number 350820-19-8 586-78-7

Molecular Formula C₆D₄BrNO₂ C₆H₄BrNO₂

Molecular Weight 206.03 g/mol 202.01 g/mol

Appearance Pale yellow solid Light yellow crystalline powder

Melting Point 128-129 °C 124-126 °C

Boiling Point Not available 255-256 °C

Solubility Profile
Qualitative Solubility Data
Based on available information, the qualitative solubility of 1-Bromo-4-nitrobenzene-d4 and 1-

Bromo-4-nitrobenzene in various organic solvents is summarized in Table 2. The principle of

"like dissolves like" suggests that this relatively non-polar aromatic compound will be soluble in

a range of common organic solvents and insoluble in water.
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Solvent Class Solvent
1-Bromo-4-
nitrobenzene-d4

1-Bromo-4-
nitrobenzene

Alcohols Methanol Soluble[1] Soluble

Ethanol Soluble[1]
Soluble, especially

when hot[2][3][4]

Ketones Acetone Soluble[1] Soluble

Esters Ethyl Acetate Soluble[1] Soluble

Halogenated Dichloromethane Soluble[1] Soluble

Chloroform Soluble[1] Soluble[5][6][7]

Aromatic Toluene - Soluble

Benzene - Soluble[4]

Ethers Diethyl Ether - Soluble[2][4][8]

Aqueous Water - Insoluble[2][3][4][5][9]

Note: A dash (-) indicates that no specific data was found in the search results.

Quantitative Solubility Data
As of the date of this guide, no specific quantitative solubility data (e.g., in g/100 mL or mol/L)

for 1-Bromo-4-nitrobenzene-d4 in organic solvents has been found in the reviewed literature.

To obtain precise solubility values, experimental determination is necessary.

Experimental Protocol for Solubility Determination
The following is a detailed, generalized protocol for determining the solubility of 1-Bromo-4-
nitrobenzene-d4 in an organic solvent using the isothermal shake-flask method. This method

is widely accepted and can be adapted from OECD Guideline 105 for determining the solubility

of substances.

Materials and Equipment
1-Bromo-4-nitrobenzene-d4 (high purity)
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Selected organic solvent (analytical grade)

Analytical balance (accurate to ±0.1 mg)

Glass vials with screw caps

Constant temperature water bath or incubator with shaker

Vortex mixer

Centrifuge

Syringes and solvent-compatible membrane filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, GC-FID, or NMR)

Procedure
Preparation of a Saturated Solution:

Add an excess amount of 1-Bromo-4-nitrobenzene-d4 to a glass vial.

Add a known volume of the selected organic solvent to the vial.

Securely cap the vial and place it in a constant temperature shaker bath set to the desired

temperature (e.g., 25 °C).

Shake the mixture for a sufficient period to allow equilibrium to be reached (typically 24-48

hours). A preliminary study can be conducted to determine the time to reach equilibrium by

taking measurements at different time points (e.g., 24, 48, and 72 hours).

Phase Separation:

After the equilibration period, allow the vial to stand undisturbed at the same constant

temperature for at least 24 hours to allow the excess solid to settle.
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Alternatively, centrifuge the vial at a controlled temperature to facilitate the separation of

the solid and liquid phases.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately filter the aliquot through a solvent-compatible membrane filter into a pre-

weighed volumetric flask to remove any undissolved microparticles.

Record the exact volume of the filtered solution.

Dilute the filtered solution with the same organic solvent to a concentration that falls within

the linear range of the analytical method.

Quantification:

Analyze the diluted solution using a pre-validated analytical method (e.g., HPLC-UV).

Prepare a calibration curve using standard solutions of 1-Bromo-4-nitrobenzene-d4 of

known concentrations in the same solvent.

Determine the concentration of the saturated solution from the calibration curve, taking

into account the dilution factor.

Data Reporting:

Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L, at the specified

temperature.

The experiment should be performed in triplicate to ensure the reliability of the results.

Visualizations
The following diagrams illustrate the logical workflow for determining and analyzing the

solubility of 1-Bromo-4-nitrobenzene-d4.
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Preparation

Separation

Analysis

Weigh excess 1-Bromo-4-nitrobenzene-d4

Add known volume of organic solvent

Equilibrate at constant temperature with shaking

Allow excess solid to settle

Collect clear supernatant

or Centrifuge

Filter supernatant

Dilute sample

Analyze by HPLC/GC/NMR

Calculate concentration from calibration curve

K

Report solubility (g/L, mol/L)

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.
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Solubility Assessment

Application Considerations

1-Bromo-4-nitrobenzene-d4

Select Organic Solvent

Perform Solubility Test

Soluble

  Yes

Insoluble/Slightly Soluble

  No

Suitable for reaction medium, purification, or formulation Consider alternative solvent or mixture

Click to download full resolution via product page

Caption: Logical relationship for solubility assessment.

Conclusion
This technical guide has summarized the available solubility information for 1-Bromo-4-
nitrobenzene-d4 in common organic solvents. While qualitative data indicates good solubility

in many non-polar and polar aprotic solvents, there is a clear need for quantitative data to be

experimentally determined for specific applications. The provided experimental protocol offers a

robust framework for researchers to obtain this critical data. The logical workflows presented

can aid in the systematic assessment and application of solubility information in a research and

development setting. For professionals in drug development, accurate solubility data is
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paramount for formulation, in-vitro and in-vivo testing, and ensuring the overall quality and

efficacy of deuterated compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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